2,6-Difluorobenzenesulfonyl chloride

• IUPAC Name: 2,6-difluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H3ClF2O2S/c7-12(10,11)6-4(8)2-1-3-5(6)9/h1-3H
• InChI Key: QXWAUQMMMIMLTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)Cl)F
• Molecular Formula: C6H3ClF2O2S
• DSSTOX Substance ID: DTXSID50370189
• Molecular Weight: 212.60 g/mol
• CAS RN: 60230-36-6

Description

2,6-Difluorobenzenesulfonyl chloride is a chemical compound with the molecular formula F2C6H3SO2Cl. It has a molecular weight of 212.60. This compound can be prepared by reacting difluorophenyllithium with sulfuryl chloride.

Synthesis Analysis

The synthesis of 2,6-Difluorobenzenesulfonyl chloride involves the reaction of difluorophenyllithium with sulfuryl chloride. It may be used in the synthesis of 2,6-difluorobenzenesulfonamide and benzoxathiazocine 1,1-dioxides core scaffolds.

Molecular Structure Analysis

The molecular structure of 2,6-Difluorobenzenesulfonyl chloride consists of a benzene ring with two fluorine atoms and a sulfonyl chloride group attached to it.

Chemical Reactions Analysis

2,6-Difluorobenzenesulfonyl chloride can react with 29% ammonium hydroxide to form 2,6-difluorobenzenesulfonamide. It can also be used in the synthesis of benzoxathiazocine 1,1-dioxides core scaffolds.

Physical And Chemical Properties Analysis

2,6-Difluorobenzenesulfonyl chloride has a density of 1.568 g/mL at 25 °C (lit.) and a boiling point of 210 °C (lit.). Its refractive index is 1.526 (lit.). The compound is sensitive to moisture.

Scientific Research Applications

Synthesis of Sulfonamides

2,6-Difluorobenzenesulfonyl chloride: . Sulfonamides are a group of organic compounds widely used in medicinal chemistry due to their antibacterial properties. The introduction of fluorine atoms can enhance the biological activity and metabolic stability of these compounds.

Preparation of Benzoxathiazocine Dioxides

. These scaffolds are important in drug discovery and development, particularly in the creation of new pharmaceuticals with potential therapeutic applications.

Fluorinated Building Blocks

. The presence of fluorine can significantly alter the chemical and physical properties of compounds, making them more suitable for various industrial and pharmaceutical applications.

Safety and Hazards

2,6-Difluorobenzenesulfonyl chloride is classified as a corrosive material. It causes severe skin burns and eye damage. The compound should be stored under inert gas at 2-8°C. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound.

Mechanism of Action

Target of Action

2,6-Difluorobenzenesulfonyl chloride is primarily used as a reagent in organic synthesis . It is known to react with hydroxyl and amino groups, making it a useful tool for the protection of these functional groups during synthesis .

Mode of Action

The compound interacts with its targets (hydroxyl and amino groups) through a process known as sulfonylation . In this reaction, the sulfonyl group of the 2,6-Difluorobenzenesulfonyl chloride molecule is transferred to the target molecule, resulting in the formation of a sulfonamide or sulfonate ester .

Biochemical Pathways

The exact biochemical pathways affected by 2,6-Difluorobenzenesulfonyl chloride are dependent on the specific targets within the organic synthesis process. It is known that the compound can participate in the preparation of aromatic ketones, acylation reactions, and dehydration of alcohols .

Result of Action

The molecular and cellular effects of 2,6-Difluorobenzenesulfonyl chloride’s action are largely dependent on the specific context of its use. In general, the compound’s sulfonylation of target molecules can significantly alter their chemical properties and reactivity, enabling the synthesis of a wide range of organic compounds .

Action Environment

The action, efficacy, and stability of 2,6-Difluorobenzenesulfonyl chloride can be influenced by various environmental factors. The compound is known to be sensitive to moisture , and its reactivity can be affected by the presence of water or other nucleophiles. Therefore, it is typically stored under inert gas at low temperatures and used in anhydrous conditions . Additionally, the compound’s reactivity can be influenced by temperature, solvent, and the presence of catalysts or other reagents.

Synthesis routes and methods

Procedure details

To a cooled solution of 1,3-difluorobenzene (9.4 g, 82 mmol) in diethyl ether (120 mL) was added n-BuLi in hexane (32.3 mL, 81 mmol) dropwise at −78° C. The reaction mixture was stirred at −78° C. for 3 h. Sulfur dioxide (106 g, 1648 mmol) was flushed into the solution and stirred at −60° C. for 20 mins, which produced a white solid. NCS (12.10 g, 91 mmol) was added and the reaction mixture was warmed to rt and for 1 h. The reaction mixture with white solid changed to pale brown solution. The reaction mixture was filtered and concentrated to give crude 2,6-difluorobenzenesulfonyl chloride, which was added dropwise into methyl 3-amino-2-fluorobenzoate (5.19 g, 30.7 mmol) in pyridine (50 mL) at 15° C. After the addition, the reaction mixture was stirred at room temperature overnight. Ethyl acetate (100 mL) was added to the reaction mixture and then followed by 40 mL of cold water. The mixture was heated to 55° C. with stirring until all red solids dissolved. The upper layer was organic layer which was isolated and washed again with water. The organic layer was dried and evaporated under reduced pressure. Petro ether was added to the crude product and heated to reflux and then cooled to 5° C. The solids were filtered and rinsed with petro ether to afford methyl 3-(2,6-difluorophenylsulfonamido)-2-fluorobenzoate (6.91 g, 10.35 mmol, 12.56% yield) as orange solid. LCMS: [M+NH4]+=363.0.